Cas no 828295-64-3 (3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol)

3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol structure
828295-64-3 structure
Product Name:3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
CAS No:828295-64-3
MF:C5H10N4OS
MW:174.224098682404
MDL:MFCD08559006
CID:681268
PubChem ID:19576708
Update Time:2025-04-19

3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(3-hydroxypropyl)-
    • 4-amino-3-(3-hydroxypropyl)-1H-1,2,4-triazole-5-thione
    • AKOS030255541
    • 3-(4-AMINO-5-SULFANYL-4H-1,2,4-TRIAZOL-3-YL)-1-PROPANOL
    • CS-0266460
    • EN300-231188
    • AKOS000319220
    • 3-(4-AMINO-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)PROPAN-1-OL
    • LS-06498
    • 4-Amino-5-(3-hydroxypropyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 828295-64-3
    • DTXSID50598866
    • MFCD08559006
    • 3-(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)propan-1-ol
    • 3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
    • MDL: MFCD08559006
    • Inchi: 1S/C5H10N4OS/c6-9-4(2-1-3-10)7-8-5(9)11/h10H,1-3,6H2,(H,8,11)
    • InChI Key: NUUWIPRZVITIBW-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(CCCO)N1N

Computed Properties

  • Exact Mass: 174.05753213g/mol
  • Monoisotopic Mass: 174.05753213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 106Ų

3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A062950-100mg
3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
828295-64-3
100mg
$ 185.00 2022-06-08
TRC
A062950-250mg
3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
828295-64-3
250mg
$ 380.00 2022-06-08
TRC
A062950-500mg
3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
828295-64-3
500mg
$ 600.00 2022-06-08
abcr
AB412913-250 mg
3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
828295-64-3
250MG
€198.50 2022-03-24
abcr
AB412913-500 mg
3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
828295-64-3
500MG
€264.80 2022-03-24
abcr
AB412913-1 g
3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol, 95%; .
828295-64-3 95%
1 g
€406.00 2023-07-19
abcr
AB412913-5 g
3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol, 95%; .
828295-64-3 95%
5 g
€1,074.00 2023-07-19
Matrix Scientific
080318-500mg
3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
828295-64-3
500mg
$336.00 2023-09-05
Matrix Scientific
080318-1g
3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
828295-64-3
1g
$420.00 2023-09-05
Matrix Scientific
080318-5g
3-(4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)propan-1-ol
828295-64-3
5g
$1260.00 2023-09-05
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